Cas no 175591-23-8 (Tapentadol)

• Product Name: Tapentadol
• CAS No: 175591-23-8
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 66032
• PubChem ID: 9838022
• Update Time: 2025-04-18

Tapentadol Chemical and Physical Properties

Names and Identifiers

• Tapentadol
• 3-(1-dimethylamino-2-methyl-pentan-3-yl)phenol
• 3-((1R,2R)-3-(Dimethylamino)-1-ethyl-2-methylpropyl)phenol
• 3-((2R,3R)-1-(DiMethylaMino)-2-Methylpentan-3-yl)phenol
• Phenol, 3-[(1R,2R)-3-(diMethylaMino)-1-ethyl-2-Methylpropyl]-
• 3-[(2R,3R)-1-(dimethylamino)-2-methylpentan-3-yl]phenol
• BN-200
• CG-5503
• Palexia
• TAPAL
• Tirapazamine
• UNII-H8A007M585
• DTXSID30170003
• BN 200
• CG5503 IR
• Q414463
• Tapentadol [USAN:INN]
• CS-M0020
• BN 200 (BASE)
• TAPENTADOL [VANDF]
• 3-[3-(dimethylamino)-1-ethyl-2-methylpropyl]phenol
• FT-0699883
• AR-270/43507984
• Tapentadol (USAN/INN)
• TAPENTADOL [USAN]
• 175591-23-8
• BCP9000118
• TAPENTADOL [WHO-DD]
• SCHEMBL116924
• NSC-759619
• TAPENTADOL (MART.)
• 3-[(1r,2r)-3-(dimethylamino)-1-ethyl-2-methylpropyl]phenol
• HSDB 8309
• 3-[(2R,3R)-1-dimethylamino-2-methylpentan-3-yl]phenol
• NSC 759619
• DEA No. 9780
• BDBM50386381
• TAPENTADOL [MART.]
• TAPENTADOL [MI]
• CHEMBL1201776
• CG5503
• DB06204
• AKOS015951190
• KWTWDQCKEHXFFR-SMDDNHRTSA-N
• CG5503 (BASE)
• Tapentadol [INN]
• CHEBI:135935
• (R,R)-Tapentadol
• GTPL7477
• tapentadolum
• A26964
• NS00002711
• (1R,2R)-3-(3-dimethylamino-1-ethyl-2-methyl-propyl)-phenol
• Phenol, 3-((1R,2R)-3-(dimethylamino)-1-ethyl-2-methylpropyl)-
• D06007
• H8A007M585
• CG 5503
• DTXCID1092494

• MDL： MFCD13152391
• Inchi： 1S/C14H23NO/c1-5-14(11(2)10-15(3)4)12-7-6-8-13(16)9-12/h6-9,11,14,16H,5,10H2,1-4H3/t11-,14+/m0/s1
• InChI Key： KWTWDQCKEHXFFR-SMDDNHRTSA-N
• SMILES： OC1=CC=CC(=C1)[C@H](CC)[C@@H](C)CN(C)C

Computed Properties

• Exact Mass: 221.17800
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 3.5
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47000
• LogP: 3.08350